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Compound of Interest |

Compound Name: rac 7-Hydroxy Propranolol-d5
CAS No.: 1184982-94-2
Cat. No.: B563708
. J

Part 1: Executive Safety Directive

Do not dispose of rac 7-Hydroxy Propranolol-d5 down the drain.

While this compound is a stable isotope (non-radioactive), it is a bioactive metabolite of
Propranolol, a potent beta-blocker. Beta-blockers are classified as "emerging contaminants”
due to their pseudo-persistence in aquatic environments and inability to be fully removed by
standard wastewater treatment plants (WWTPS).

Core Disposal Strategy: All waste containing this compound must be segregated for High-
Temperature Incineration. This ensures the thermal decomposition of the naphthalene ring
structure, preventing environmental leaching and bioaccumulation.

Part 2: Technical Hazard Profile & Causality

To ensure compliance and safety, operators must understand the nature of the hazard. This
compound is not just "chemical waste"; it is a pharmacologically active agent.

2.1 Compound Characteristics[1]

o Chemical Nature: Deuterated (d5) metabolite of Propranolol.

* |sotopic Status:STABLE ISOTOPE. It is not radioactive. It does not require decay-in-storage
or radioactive waste protocols. However, it must be clearly labeled to prevent confusion with
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» Bioactivity: 7-Hydroxy Propranolol is an active metabolite with beta-blocking and direct

vasodilator properties.[2]

2.2 Critical Hazard Data

Property Specification Operational Implication
Standard PPE (Nitrile gloves,
Signal Word WARNING lab coat, safety glasses)
required.
Harmful if swallowed. Dust
Acute Toxicity Oral (Category 4) control is critical during
weighing.
Zero-discharge policy. Toxic to
Aquatic Toxicity Chronic Category 3 aquatic life with long-lasting
effects.
- ) Requires incineration >1000°C
Thermal Stability High )
for complete destruction.
B ) Compatible with organic
Solubility Soluble in Methanol, DMSO

solvent waste streams.

Part 3: Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system. If a step is skipped (e.g., improper

labeling), the downstream waste handler will reject the container, triggering a corrective action

loop.

Phase A: Segregation at the Bench

e Solid Waste (Contaminated Debris):
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o Place all contaminated weigh boats, pipette tips, and gloves into a clear polyethylene bag
(minimum 4 mil thickness).

o Action: Seal the bag with tape and place it inside the solid hazardous waste drum.

o Reasoning: Prevents fugitive dust from contaminating the general lab environment.

e Liquid Waste (Stock Solutions):

o Solvent Compatibility: Segregate into Non-Halogenated Organic Waste containers
(assuming dissolved in MeOH or DMSO).

o Constraint: Do not mix with oxidizers (e.g., Nitric Acid, Peroxides). The naphthalene ring is
electron-rich and can react exothermically with strong oxidizers.

Phase B: Labeling & Documentation

The label is the primary communication tool for the waste disposal contractor.

o Chemical Name: Write "rac 7-Hydroxy Propranolol-d5" fully. Do not use abbreviations like
"7-HP-d5".

» Constituents: List the solvent (e.g., "Methanol 99%, Propranolol metabolite <1%").
e Hazard Checkbox: Mark "Toxic" and "Irritant".
o Isotope Flag: Add a secondary label: "STABLE ISOTOPE - NON-RADIOACTIVE".

o Reasoning: Prevents EHS from halting the shipment to check for Geiger counter activity,
which saves significant administrative time.

Phase C: Final Destruction

e Method: Commercial High-Temperature Incineration.

e Mechanism: The waste is injected into a two-stage incinerator. The primary chamber
(1500°F+) volatilizes the organics; the secondary chamber (1800°F+) ensures complete
oxidation of the aromatic rings into CO2, H20, and trace nitrogen oxides, which are
scrubbed.
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Part 4: Workflow Visualization

The following diagram illustrates the "Cradle-to-Grave" lifecycle of the compound within the
laboratory ecosystem.

Compound Usage
(Benchtop)

Click to download full resolution via product page

Figure 1: Operational workflow for the segregation and destruction of rac 7-Hydroxy
Propranolol-d5, emphasizing the prohibition of drain disposal.

Part 5: Emergency Response (Spill Management)

In the event of a benchtop spill, immediate containment is required to prevent migration into
floor drains.

o PPE Upgrade: Wear double nitrile gloves and a P95 particulate respirator if handling dry
powder (to prevent inhalation of bioactive dust).

e Dry Spill:
o Do not sweep vigorously (aerosolization risk).

o Cover with a wet paper towel (methanol or water) to dampen.
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o Scoop into a dedicated waste jar.
e Liquid Spill:
o Cover with an absorbent pad or vermiculite.
o Clean the surface with soap and water after bulk removal.

o Disposal: All cleanup materials must enter the Solid Hazardous Waste stream
(Incineration), not the regular trash.

Part 6: Regulatory Compliance

 RCRA Status (USA): Propranolol and its metabolites are not P-listed or U-listed acute
hazardous wastes under 40 CFR 261.33. However, due to its pharmacological potency, best
practice dictates managing it as Non-RCRA Regulated Hazardous Waste or adhering to
Subpart P (Hazardous Waste Pharmaceuticals) rules if your facility is a healthcare generator.

o European Waste Code (EWC): Classify under 18 01 08* (Cytotoxic and cytostatic medicines)
or 07 05 13* (Solid wastes containing dangerous substances) depending on concentration.

e OSHA: Labeling must comply with 29 CFR 1910.1200 (Hazard Communication).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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